Cas no 33948-36-6 (2-iodocyclohex-2-en-1-one)

2-Iodocyclohex-2-en-1-one is a halogenated cyclic enone compound with significant utility in organic synthesis. Its structure, featuring an iodine substituent adjacent to an α,β-unsaturated carbonyl group, makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The iodine moiety enhances reactivity in metal-catalyzed transformations, such as Suzuki or Heck couplings, while the conjugated enone system allows for further functionalization via Michael additions or Diels-Alder reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles. Its stability under standard conditions and well-defined reactivity profile contribute to its reliability in synthetic applications.
2-iodocyclohex-2-en-1-one structure
2-iodocyclohex-2-en-1-one structure
Product Name:2-iodocyclohex-2-en-1-one
CAS No:33948-36-6
MF:C6H7IO
MW:222.023654222488
MDL:MFCD09056820
CID:294535
PubChem ID:11106935
Update Time:2025-10-30

2-iodocyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,2-iodo-
    • 2-Benzylsulfanyl-4,5-dihydrothiazole
    • 2-IODO-2-CYCLOHEXEN-1-ONE
    • 2-Iodocyclohex-2-en-1-one
    • 2-iodocyclohex-2-enone
    • 2-BENZYLSULFANYL-4,5-DIHYDRO-THIAZOLE
    • 2-iodo-2-cyclohexenone
    • SCHEMBL6826368
    • 2-Iodo-cyclohex-2-enone
    • MFCD09056820
    • DTXSID401312022
    • EN300-175159
    • 2-iodo-cyclohex-2-en-1-one
    • AKOS026742839
    • 33948-36-6
    • AS-58559
    • 2-Cyclohexen-1-one, 2-iodo-
    • CS-0309325
    • DB-330387
    • 2-iodocyclohex-2-en-1-one
    • MDL: MFCD09056820
    • Inchi: 1S/C6H7IO/c7-5-3-1-2-4-6(5)8/h3H,1-2,4H2
    • InChI Key: IPFSJCDRYRZTJU-UHFFFAOYSA-N
    • SMILES: IC1=CCCCC1=O

Computed Properties

  • Exact Mass: 221.95400
  • Monoisotopic Mass: 221.95416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 320.0±17.0 °C at 760 mmHg
  • Flash Point: 173.3±8.1 °C
  • PSA: 17.07000
  • LogP: 2.05830
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-iodocyclohex-2-en-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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Additional information on 2-iodocyclohex-2-en-1-one

Comprehensive Overview of 2-Iodocyclohex-2-en-1-one (CAS No. 33948-36-6): Properties, Applications, and Industry Insights

2-Iodocyclohex-2-en-1-one (CAS No. 33948-36-6) is a versatile organic compound with significant relevance in synthetic chemistry and pharmaceutical research. This iodinated cyclohexenone derivative is characterized by its unique molecular structure, featuring an iodine atom at the 2-position of a cyclohexenone ring. The compound's reactivity and selectivity make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and fine chemicals.

In recent years, the demand for halogenated building blocks like 2-iodocyclohex-2-en-1-one has surged due to their pivotal role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations are widely employed in drug discovery and material science, aligning with the growing interest in green chemistry and atom-efficient synthesis. Researchers frequently search for "iodoalkene applications" or "CAS 33948-36-6 solubility," reflecting the compound's practical utility in optimizing reaction conditions.

The physicochemical properties of 2-iodocyclohex-2-en-1-one include a molecular weight of 236.06 g/mol and a distinct melting point range, which is critical for purification protocols. Its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in structural verification—a common query among chemists ("2-iodocyclohex-2-en-1-one NMR peaks"). The compound's stability under inert atmospheres and sensitivity to light necessitate proper storage, a topic often discussed in forums on "handling iodinated compounds."

From an industrial perspective, 33948-36-6 is increasingly referenced in patents related to agrochemicals and flavor/fragrance synthesis. Its role in constructing heterocyclic scaffolds resonates with trends in "fragment-based drug design," a hot topic in medicinal chemistry. Notably, the compound's compatibility with microwave-assisted synthesis has been explored, addressing the demand for faster, energy-efficient methodologies ("microwave synthesis of iodocyclohexenones").

Environmental and regulatory considerations are also paramount. While 2-iodocyclohex-2-en-1-one is not classified as hazardous under major chemical inventories, its lifecycle assessment aligns with the broader push for sustainable halogenation strategies. This aligns with search trends like "eco-friendly iodo-compound alternatives" and "biodegradable intermediates," highlighting the intersection of performance and environmental responsibility.

In conclusion, 2-iodocyclohex-2-en-1-one (CAS No. 33948-36-6) exemplifies the synergy between traditional organic synthesis and modern technological advancements. Its multifaceted applications—from catalysis to material science��underscore its enduring value in both academic and industrial settings, while ongoing research continues to uncover novel utilities for this intriguing molecule.

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